Cas no 31163-65-2 (2H-Indazole,2,7-dinitro-)

• Product Name: 2H-Indazole,2,7-dinitro-
• CAS No: 31163-65-2
• MF: C₇H₄N₄O₄
• MW: 208.131060600281
• CID: 318276
• PubChem ID: 330841
• Update Time: 2025-04-19

2H-Indazole,2,7-dinitro- Chemical and Physical Properties

Names and Identifiers

• 2H-Indazole,2,7-dinitro-
• 2,7-dinitroindazole
• NSC-320247
• CHEMBL593105
• SCHEMBL579924
• 31163-65-2
• BDBM50304142
• 2,7-dinitro-2H-indazole
• DTXSID80317769
• NSC320247

• Inchi： 1S/C7H4N4O4/c12-10(13)6-3-1-2-5-4-9(11(14)15)8-7(5)6/h1-4H
• InChI Key： XHSWVNQODRKABJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2=CN([N+](=O)[O-])N=C21)=O

Computed Properties

• Exact Mass: 208.02332
• Monoisotopic Mass: 208.02325462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 104.1